2-Bromo-n-(2-methylphenyl)acetamide
Overview
Description
“2-Bromo-n-(2-methylphenyl)acetamide” is a chemical compound with the molecular formula C9H10BrNO and a molecular weight of 228.09 . It is a solid substance at room temperature .
Molecular Structure Analysis
The molecular structure of “2-Bromo-n-(2-methylphenyl)acetamide” consists of a bromine atom attached to an acetamide group, which is in turn attached to a 2-methylphenyl group . The InChI code for this compound is 1S/C9H10BrNO/c1-7-3-2-4-8(5-7)11-9(12)6-10/h2-5H,6H2,1H3,(H,11,12) .
Physical And Chemical Properties Analysis
“2-Bromo-n-(2-methylphenyl)acetamide” is a solid at room temperature . It has a molecular weight of 228.09 . Unfortunately, other specific physical and chemical properties like melting point, boiling point, and solubility were not found in the available resources.
Scientific Research Applications
Medicinal Chemistry
2-Bromo-n-(2-methylphenyl)acetamide is utilized in medicinal chemistry for the synthesis of various pharmaceutical compounds. Its bromine atom can be substituted with other pharmacophores to create new molecules with potential therapeutic effects .
Agriculture
In the agricultural sector, this compound may serve as a precursor for the synthesis of agrochemicals. Its ability to undergo nucleophilic substitution reactions makes it valuable for creating compounds that could act as pesticides or herbicides .
Materials Science
The compound’s structural properties are explored in materials science for the development of novel materials. Its incorporation into polymers could lead to materials with unique properties such as enhanced durability or chemical resistance .
Industrial Applications
2-Bromo-n-(2-methylphenyl)acetamide finds industrial applications in the synthesis of dyes, resins, and other specialty chemicals. Its reactivity with various organic and inorganic compounds allows for the creation of a wide range of industrial products .
Environmental Impact Studies
Research into the environmental impact of 2-Bromo-n-(2-methylphenyl)acetamide involves studying its biodegradability and potential toxicity. Understanding its behavior in the environment is crucial for assessing its ecological footprint .
Analytical Chemistry
This compound is used in analytical chemistry as a standard or reagent in various chromatographic and spectroscopic methods. Its well-defined properties aid in the calibration of instruments and validation of analytical techniques .
Pharmacology
In pharmacology, 2-Bromo-n-(2-methylphenyl)acetamide is studied for its bioactivity and potential as a lead compound. Its interactions with biological targets are of interest for drug discovery and development .
Research Trends
Current research trends involving 2-Bromo-n-(2-methylphenyl)acetamide include its use in proteomics and genomics research. Scientists are investigating its role in post-translational modifications of proteins and its effects on gene expression .
properties
IUPAC Name |
2-bromo-N-(2-methylphenyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrNO/c1-7-4-2-3-5-8(7)11-9(12)6-10/h2-5H,6H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AYLPWFVMBCQRGR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50277043 |
Source
|
| Record name | 2-bromo-n-(2-methylphenyl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50277043 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-n-(2-methylphenyl)acetamide | |
CAS RN |
5332-69-4 |
Source
|
| Record name | 5332-69-4 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=547 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-bromo-n-(2-methylphenyl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50277043 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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